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Compound of Interest

Compound Name: Cyclopropane-D6
CAS No.: 2207-64-9
Cat. No.: B3044124
Get Quote
. J

Executive Safety Summary

Immediate Action Required: If you are currently managing a compromised cylinder or an active
leak, evacuate the area immediately and activate your facility’'s emergency response plan.
Cyclopropane-D6 is a Class 2.1 Flammable Gas with a wide flammability range (2.4% —
10.4% in air) and high ring-strain energy (~27.5 kcal/mol), making it significantly more reactive
and energetic than open-chain alkanes.[1]

Core Disposal Directive:
e Primary Route: Return to Supplier (Isotope Manufacturer).
e Secondary Route: Licensed Hazardous Waste Incineration.

¢ Prohibited: Do NOT vent directly to the atmosphere via fume hoods. Do NOT dispose of in
standard trash.

Chemical Profile & Hazard Mechanics
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To ensure safety, one must understand the causality of the hazard. Cyclopropane-D6 is not
merely a flammable gas; it is a stored-energy system.

Property Value Implication for Disposal

Unique identifier for waste

CAS Number 2207-64-9 _
manifests.
Required for DOT
UN Number 1027 o
shipping/transport.
] Ignites instantly upon release
Flash Point <-100 °C
near a spark.
High Energy Release:
Ring Strain ~27.5 kcal/mol Combustion is more violent
than propane.
Pooling Hazard: Gas sinks and
Vapor Density 1.45 (Air=1) accumulates in low
areas/drains.
) Must be treated as hazardous
RCRA Code D001 (Ignitable)

solvent/gas waste.

Pre-Disposal Assessment Workflow

Before taking physical action, categorize the waste stream.[1] This decision matrix ensures
compliance with EPA (40 CFR) and local EH&S regulations.
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Identify Cyclopropane-D6 State
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Figure 1: Decision Logic for Cyclopropane-D6 Disposal Routes.

Detailed Disposal Protocols
Protocol A: Cylinder Return (The "Gold Standard")

Most deuterated gases are sold in high-value cylinders (e.qg., lecture bottles or carbon steel
cylinders) that suppliers (Cambridge Isotope Labs, Sigma-Aldrich/Merck, Linde) are
contractually obligated or willing to retrieve.[1]

Step-by-Step Procedure:

o Pressure Check: Ensure the cylinder is not completely evacuated. Leave 20-25 psig of

positive pressure.

o Why? A completely empty cylinder can "suck back" atmospheric moisture or contaminants,
corroding the interior and rendering it unsafe for refilling.

o Valve Security: Close the main valve tightly. Install the threaded gas-tight plug (if available)
into the valve outlet.
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e Cap Installation: Screw on the protective metal valve cap.

o Safety Note: Never transport a cylinder with the regulator attached.[2] If the cylinder falls,
the regulator can shear off, turning the cylinder into a projectile.[1][3]

e Labeling: Mark the cylinder clearly with "EMPTY" or "RETURN TO VENDOR" using non-
permanent tags.

e Logistics: Contact the supplier for a Return Authorization (RA) number.

Protocol B: Reaction Waste (Solvent Stream)

If Cyclopropane-D6 was bubbled into a reaction mixture and remains dissolved:

e Segregation: Do not mix with oxidizers (e.g., peroxides, nitric acid).[1] Cyclopropane is a
reducing agent.

o Container: Collect in a standard solvent waste container (HDPE or Glass) compatible with
the primary solvent.

e Labeling: The waste tag must explicitly list "Cyclopropane-D6" as a constituent.
o Critical: Check the "Flammable" hazard box.[4]

e Venting: If the solution is off-gassing, use a vented cap (e.g., circum-vent) to prevent
pressure buildup, and store in a chemical fume hood until pickup.[1]

Protocol C: Non-Returnable Cylinder Disposal

If the cylinder is old, damaged, or from a defunct supplier (orphan cylinder):

e Do Not Vent: Never attempt to vent a lecture bottle of cyclopropane into a fume hood. The
volume of gas can easily exceed the Lower Explosive Limit (LEL) in the ductwork.

 Inventory: Log the cylinder size, estimated pressure, and condition (corroded/intact).

« Contractor Handoff: Arrange pickup by a licensed hazardous waste vendor (e.g., Clean
Harbors, Veolia).[1] They will perform "lab packing,” where the cylinder is packed in
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vermiculite and transported for controlled incineration or remote opening.

Emergency Procedures & Storage Logic
Storage Configuration (Prevention)

Proper storage is the first step of disposal planning.

Upright & Secured
(Chain/Strap)

opropane-D6 Segregated from
ofc Oxidizers (02, ClI2)

Explosion-Proof
Ventilation

Click to download full resolution via product page

Figure 2: Mandatory storage configuration to prevent pre-disposal incidents.

Leak Response

« ldentify: If you smell a sweet, ether-like odor (characteristic of cyclopropane) or see a
pressure drop.

« Isolate: Eliminate all ignition sources (Bunsen burners, hot plates, static sources).[1]
» Evacuate: Move personnel to a safe distance.

o Ventilate: If safe, maximize lab ventilation (purge button). Do not toggle electrical switches
(lights/equipment) as this may generate a spark.

Regulatory Compliance Reference

Adherence to these codes protects your facility from fines and liability.

o EPA RCRA: Classified as D001 (Ignitable Characteristic).
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e DOT (Dept. of Transportation): UN 1027, Class 2.1 (Flammable Gas).[1]
e OSHA: 29 CFR 1910.101 (Compressed Gases).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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